Cas no 705250-76-6 (Methyl 3-(trifluoromethoxy)cinnamate)

Methyl 3-(trifluoromethoxy)cinnamate is a fluorinated cinnamate ester characterized by the presence of a trifluoromethoxy group at the meta position of the aromatic ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethoxy group improves metabolic stability and lipophilicity, which can be advantageous in bioactive molecule design. The compound exhibits good solubility in common organic solvents, facilitating its use in coupling reactions and other transformations. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for specialized chemical applications.
Methyl 3-(trifluoromethoxy)cinnamate structure
705250-76-6 structure
Product Name:Methyl 3-(trifluoromethoxy)cinnamate
CAS No:705250-76-6
MF:C11H9F3O3
MW:246.182574033737
CID:2951729
PubChem ID:22119020
Update Time:2025-11-02

Methyl 3-(trifluoromethoxy)cinnamate Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(三氟甲氧基)苯基]-2-丙烯酸甲酯
    • Methyl 3-(trifluoromethoxy)cinnamate
    • Methyl 3-(3-(trifluoromethoxy)phenyl)acrylate
    • methyl (E)-3-[3-(trifluoromethoxy)phenyl]prop-2-enoate
    • methyl 3-trifluoromethoxycinnamate
    • 3-[3-(Trifluoromethoxy)phenyl]-2-propenoic acid methyl ester
    • AS06039
    • CM13581
    • Methyl3-(3-(trifluoromethoxy)phenyl)acrylate
    • MFCD19440898
    • 255895-89-7
    • SCHEMBL8165915
    • AKOS027252707
    • 705250-76-6
    • Inchi： 1S/C11H9F3O3/c1-16-10(15)6-5-8-3-2-4-9(7-8)17-11(12,13)14/h2-7H,1H3/b6-5+
    • InChI Key： YBYIHPMCNDRQTJ-AATRIKPKSA-N
    • SMILES： FC(OC1=CC=CC(/C=C/C(=O)OC)=C1)(F)F

Computed Properties

  • Exact Mass: 246.05037863Da
  • Monoisotopic Mass: 246.05037863Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.290
  • Boiling Point: 264℃
  • Flash Point: 110℃

Methyl 3-(trifluoromethoxy)cinnamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019150462-5g
Methyl 3-(trifluoromethoxy)cinnamate
 705250-76-6 95%
5g
 $765.29 2023-09-01

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